Cas no 539827-14-0 (2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid)

2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid structure
539827-14-0 structure
Product name:2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid
CAS No:539827-14-0
MF:C11H13NO3
MW:207.226
CID:2831030
PubChem ID:71441783

2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 539827-14-0
    • 2-Hydroxy-4-(pyrrolidin-1-yl)benzoic acid
    • DTXSID40850703
    • Benzoic acid, 2-hydroxy-4-(1-pyrrolidinyl)-
    • Inchi: InChI=1S/C11H13NO3/c13-10-7-8(12-5-1-2-6-12)3-4-9(10)11(14)15/h3-4,7,13H,1-2,5-6H2,(H,14,15)
    • InChI Key: WNLQICWMXJASTQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 207.08954328Da
  • Monoisotopic Mass: 207.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8Ų
  • XLogP3: 2.6

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